![molecular formula C10H16ClNOS B1447670 4-[(Furan-2-ylmethyl)sulfanyl]piperidine hydrochloride CAS No. 1864062-86-1](/img/structure/B1447670.png)
4-[(Furan-2-ylmethyl)sulfanyl]piperidine hydrochloride
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Overview
Description
4-[(Furan-2-ylmethyl)sulfanyl]piperidine hydrochloride, otherwise known as 4-FMHCl, is an organic compound belonging to the class of piperidines. It is an important research chemical used in a variety of scientific applications, including drug discovery, biochemistry, and pharmacology. 4-FMHCl is a colorless, crystalline solid with a molecular weight of 247.75 g/mol.
Scientific Research Applications
Role of Sulfonamides and Related Structures in Medicinal Chemistry
Sulfonamides, including structures similar to the query compound, have been widely investigated for their therapeutic potential. The primary sulfonamide moiety is integral to many clinically used drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, antipsychotics, and COX2 inhibitors (Carta, Scozzafava, & Supuran, 2012). Research continues to explore novel sulfonamides for selective applications in treating glaucoma, cancer, and other diseases, suggesting a potential area of interest for derivatives of the specified compound.
Importance of Furan Derivatives in Drug Design
Furan and its derivatives play a significant role in drug design, often serving as bioactive structural units. The incorporation of furan-2-yl groups, similar to those in the query compound, is explored in the context of purine and pyrimidine nucleobases, nucleosides, and their analogues for antiviral, antitumor, and antimycobacterial activities (Ostrowski, 2022). This suggests potential research avenues in exploring the query compound's structural analogues for medicinal applications.
Xylan Derivatives and Biopolymer Research
Research into xylan derivatives, including those incorporating furan-based structures, highlights the potential of such compounds in developing new biopolymers with specific functional properties. These derivatives have applications ranging from drug delivery to antimicrobial agents (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014). The structural motif related to the query compound could be relevant in designing novel materials with biomedical applications.
Applications in CNS Drug Development
Functional chemical groups, including piperidine derivatives, are key in developing drugs acting on the central nervous system (CNS). Research identifies various heterocycles, including piperidine, as foundational structures in CNS drugs, suggesting the potential of the specified compound in related pharmacological research (Saganuwan, 2017).
properties
IUPAC Name |
4-(furan-2-ylmethylsulfanyl)piperidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NOS.ClH/c1-2-9(12-7-1)8-13-10-3-5-11-6-4-10;/h1-2,7,10-11H,3-6,8H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRYMYVNWHUDUBA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1SCC2=CC=CO2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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